Cas no 6842-36-0 (Phenol, 2-(1,3-dithian-2-yl)-)

• Product Name: Phenol, 2-(1,3-dithian-2-yl)-
• CAS No: 6842-36-0
• MF: C₁₀H₁₂OS₂
• MW: 212.331680297852
• CID: 393216
• PubChem ID: 11138426
• Update Time: 2025-04-19

Phenol, 2-(1,3-dithian-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,3-dithian-2-yl)-
• 2-(1,3-dithian-2-yl)phenol
• doi:10.14272/BKJDNXPECIOMDK-UHFFFAOYSA-N
• 6842-36-0
• 10.14272/BKJDNXPECIOMDK-UHFFFAOYSA-N
• DTXSID00456609
• SCHEMBL16597319
• 2-(2-hydroxyphenyl)-1,3-dithiane

• Inchi： 1S/C10H12OS2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-2,4-5,10-11H,3,6-7H2
• InChI Key： BKJDNXPECIOMDK-UHFFFAOYSA-N
• SMILES： S1CCCSC1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 212.03306
• Monoisotopic Mass: 212.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids